Cas no 890092-92-9 (<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-ethoxy-phenyl)-meth anone)

• Product Name: <br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-ethoxy-phenyl)-meth anone
• CAS No: 890092-92-9
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 3103186
• PubChem ID: 5200390
• Update Time: 2025-04-21

<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-ethoxy-phenyl)-meth anone Chemical and Physical Properties

Names and Identifiers

• <br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-ethoxy-phenyl)-meth anone
• (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)(4-ethoxyphenyl)methanone
• 890092-92-9
• STK731572
• (2-amino-6,7-dihydro-5{H}-pyrrolo[1,2-{a}]imidazol-3-yl)(4-ethoxyphenyl)methanone
• (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-ethoxyphenyl)methanone
• Methanone, (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)(4-ethoxyphenyl)-
• CS-0322016
• PXYSCJUQNUZETJ-UHFFFAOYSA-N
• AKOS005528371
• 3-(4-ETHOXYBENZOYL)-5H,6H,7H-PYRROLO[1,2-A]IMIDAZOL-2-AMINE

• Inchi： 1S/C15H17N3O2/c1-2-20-11-7-5-10(6-8-11)14(19)13-15(16)17-12-4-3-9-18(12)13/h5-8H,2-4,9,16H2,1H3
• InChI Key： PXYSCJUQNUZETJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OCC)C1=C(N)N=C2CCCN21

Computed Properties

• Exact Mass: 271.132076794Da
• Monoisotopic Mass: 271.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.1Ų